Xanthoxylin
Xanthoxylin
Xanthoxylin is a carboxylic ester. It is functionally related to a phloroglucinol.
Xanthoxylin is a natural product found in Phyllanthus sellowianus, Zanthoxylum piasezkii, and other organisms with data available.
Xanthoxylin is a natural product found in Phyllanthus sellowianus, Zanthoxylum piasezkii, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
90-24-4
VCID:
VC21095628
InChI:
InChI=1S/C10H12O4/c1-6(11)10-8(12)4-7(13-2)5-9(10)14-3/h4-5,12H,1-3H3
SMILES:
CC(=O)C1=C(C=C(C=C1OC)OC)O
Molecular Formula:
C10H12O4
Molecular Weight:
196.20 g/mol
Xanthoxylin
CAS No.: 90-24-4
Cat. No.: VC21095628
Molecular Formula: C10H12O4
Molecular Weight: 196.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Xanthoxylin is a carboxylic ester. It is functionally related to a phloroglucinol. Xanthoxylin is a natural product found in Phyllanthus sellowianus, Zanthoxylum piasezkii, and other organisms with data available. |
|---|---|
| CAS No. | 90-24-4 |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.20 g/mol |
| IUPAC Name | 1-(2-hydroxy-4,6-dimethoxyphenyl)ethanone |
| Standard InChI | InChI=1S/C10H12O4/c1-6(11)10-8(12)4-7(13-2)5-9(10)14-3/h4-5,12H,1-3H3 |
| Standard InChI Key | FBUBVLUPUDBFME-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=C(C=C(C=C1OC)OC)O |
| Canonical SMILES | CC(=O)C1=C(C=C(C=C1OC)OC)O |
| Appearance | Powder |
| Melting Point | 85 - 88 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator